phlorizinyl 5/'-benzylazide
phlorizinyl 5/'-benzylazide
Brand Name:
Vulcanchem
CAS No.:
109234-08-4
VCID:
VC0017373
InChI:
InChI=1S/C28H29N3O10/c29-31-30-16-6-1-15(2-7-16)11-18-20(35)12-21(40-28-27(39)26(38)25(37)22(13-32)41-28)23(24(18)36)19(34)10-5-14-3-8-17(33)9-4-14/h1-4,6-9,12,22,25-28,32-33,35-39H,5,10-11,13H2/t22-,25-,26+,27-,28-/m1/s1
SMILES:
C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)OC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C28H29N3O10
Molecular Weight:
567.5 g/mol
phlorizinyl 5/'-benzylazide
CAS No.: 109234-08-4
Main Products
VCID: VC0017373
Molecular Formula: C28H29N3O10
Molecular Weight: 567.5 g/mol
| CAS No. | 109234-08-4 |
|---|---|
| Product Name | phlorizinyl 5/'-benzylazide |
| Molecular Formula | C28H29N3O10 |
| Molecular Weight | 567.5 g/mol |
| IUPAC Name | 1-[3-[(4-azidophenyl)methyl]-2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one |
| Standard InChI | InChI=1S/C28H29N3O10/c29-31-30-16-6-1-15(2-7-16)11-18-20(35)12-21(40-28-27(39)26(38)25(37)22(13-32)41-28)23(24(18)36)19(34)10-5-14-3-8-17(33)9-4-14/h1-4,6-9,12,22,25-28,32-33,35-39H,5,10-11,13H2/t22-,25-,26+,27-,28-/m1/s1 |
| Standard InChIKey | YNRPWRKJTWTRME-FSKOWZIRSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
| SMILES | C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)OC4C(C(C(C(O4)CO)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)OC4C(C(C(C(O4)CO)O)O)O)O |
| Synonyms | 4-azidobenzylphlorizin phlorizinyl 5'-benzylazide PHZBAZ |
| PubChem Compound | 131008 |
| Last Modified | Nov 11 2021 |
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